Cas no 709649-53-6 (Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy-)

• Product Name: Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy-
• CAS No: 709649-53-6
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 4154267
• PubChem ID: 28338626
• Update Time: 2025-07-09

Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy-
• (3-Methoxy-2-propoxybenzyl)methylamine
• (3-methoxy-2-propoxy-benzyl)-methyl-amine
• A1-07449
• 1-(3-methoxy-2-propoxyphenyl)-N-methylmethanamine
• 709649-53-6
• (2-propoxy-3-methoxy-benzyl)-methyl-amine
• DB-087785
• (3-methoxy-2-propoxyphenyl)-N-methylmethanamine
• QNEUFTOPXRSJBI-UHFFFAOYSA-N
• SCHEMBL1254214
• 3-methoxy-2-propoxy-benzyl-methylamine

• Inchi： 1S/C12H19NO2/c1-4-8-15-12-10(9-13-2)6-5-7-11(12)14-3/h5-7,13H,4,8-9H2,1-3H3
• InChI Key： QNEUFTOPXRSJBI-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=CC(OC)=C1OCCC

Computed Properties

• Exact Mass: 209.142
• Monoisotopic Mass: 209.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5A^2
• XLogP3: 2.1

Additional information on Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy-

Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy- (CAS No. 709649-53-6): A Comprehensive Overview in Modern Chemical Research

Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy-, identified by its Chemical Abstracts Service (CAS) number 709649-53-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex aromatic structure and functional groups, exhibits unique chemical properties that make it a valuable candidate for various applications in drug development and synthetic chemistry.

The molecular structure of Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy- consists of a benzene ring substituted with a methoxy group at the 3-position, an N-methyl group at the amine position, and a propoxy group at the 2-position. This arrangement of functional groups contributes to its reactivity and potential utility in synthetic pathways. The presence of these substituents not only influences its physical and chemical properties but also opens up possibilities for its use in designing novel bioactive molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of aromatic amines due to their diverse biological activities. Studies have shown that compounds with similar structural motifs can exhibit properties such as antimicrobial, anti-inflammatory, and even anticancer effects. The specific arrangement of functional groups in Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy- makes it an intriguing subject for further investigation into its pharmacokinetic and pharmacodynamic profiles.

One of the most promising areas of research involving Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy- is its application in the synthesis of novel pharmaceutical agents. Researchers have been exploring its use as an intermediate in the preparation of more complex molecules with enhanced biological activity. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a versatile building block for drug discovery.

The synthesis of Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and protective group strategies, are often employed to achieve the desired product. These synthetic methodologies not only highlight the compound's complexity but also demonstrate the expertise required to handle such molecules effectively.

Efforts to understand the biological activity of Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy- have led to several notable findings. In vitro studies have indicated that this compound may interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions could potentially lead to the development of new therapeutic agents targeting conditions such as cancer, neurodegenerative diseases, and infectious disorders.

The role of computational chemistry in studying Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy- cannot be overstated. Molecular modeling techniques have been instrumental in predicting the compound's behavior in different environments and understanding its interactions at the molecular level. These computational approaches complement experimental studies by providing insights into structural features that contribute to its biological activity.

The environmental impact of synthesizing and using Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy- is also a critical consideration. Researchers are increasingly focusing on developing green chemistry principles to minimize waste and reduce energy consumption during production. Sustainable synthetic routes that utilize renewable resources and catalytic processes are being explored to make the production of this compound more environmentally friendly.

The future prospects for Benzenemethanamine, 3-methoxy-N-methyl-2-propoxy- are promising, with ongoing research expected to uncover new applications and therapeutic potentials. Collaborative efforts between academia and industry are essential to translate laboratory findings into practical applications that benefit society. As our understanding of this compound grows, so does the potential for innovative solutions in medicine and chemical science.